Despite the increasing attention given to hydrochar as a soil improver, its impact on methane emissions in paddy soil remains unclear, particularly with regard to the use of hydrochar derived from different feedstocks. In this study, four types of hydrochar (rice straw, corn straw, poplar wood, and enteromorpha) were added to paddy soil. The addition of rice straw hydrochar had no significant effect on meathane emissions. However, corn straw and poplar wood hydrochar increased methane emissions by 17.78% and 18.68% respectively. In contrast, enteromorpha hydrochar reduced methane emissions by about 20.21%. These variations were attributed to differences in organic matter released by the hydrochar, influencing microbial community composition and activity. The inhibitory effect of Enteromorpha hydrochar on methane production are closely related to its high ash content and enrichment of Candidatus_Nitrososphaera, Acinetobacter, Flavobacterium, and Rhodoplanes, associated with nitrification and denitrification. On the other hand, corn straw and poplar wood hydrochar promoted methane production through the enrichment of Geobacter, Anaerolinea, and Anaeromyxobacter, probably facilitating direct interspecies electron transfer with Methanosarcina. These findings underscore the significance of evaluating various hydrochar feedstocks for effective management of methane emissions in paddy soil.

The application and optimization of nano-composite energetic materials in the extreme and particular environment have become a subject of wide concern. Additionally, the design and selection of metastable intermixed composites (MICs) films in low pressure environment is the key problem to explore its future application. Here, 90 wt% high loading Al/CuO nanothermite films were prepared by a simple 3D direct writing approach. Four films with different thicknesses (66, 128, 152, 182 μm) were designed and their combustion properties were tested respectively. The low pressure combustion results show that the self-sustained burning rate of the film (thicker than 66 μm) can be adjusted and controlled in various air pressure environments (101–60 kPa). The self-sustained burning rate of film is affected by both thickness (66–182 μm) and air pressure (101–60 kPa). The lower the air pressure, the lower the burning rate. The greater the thickness, the higher the burning rate. The 66 μm film self-sustainedly burns at atmospheric pressure and extinguishes when the pressure was significantly reduced. The self-sustained combustion rates of the 128 and 152 μm film decreases with decreasing pressure until the pressure drops to 75 and 60 kPa respectively. The 182 μm film keeps self-sustained combustion in a manner of deflagration which is almost unaffected by air pressure, even when the pressure drops to 10 kPa. Simultaneously, it is found that the ignition temperature of the film is almost not affected by pressure. In addition, it is verified that the film has performances of excellent hydrophobic and combustion through air–water interface. These can cope with complex environmental humidity.

Undesirable side reactions and uncontrollable dendrite growth on zinc anode surface severely restrict the practical applications of the rechargeable zinc-ion batteries (RZIBs). In this work, a lignin-containing cellulose nanofibers (LCNF)-polyacrylamide hydrogel (LPH) electrolyte with a unique dual-network structure and excellent water-retaining property is developed for high-energy and dendrite-free solid-state zinc-ion batteries. Benefiting from these advantages, the activity of water molecule in LPH is limited and the water-induced side reactions are restricted, leading to a significantly widen voltage window. Assembled with LPH electrolyte, the Zn/Zn symmetric cells can maintain a long cycling lifespan of 4000 h at the current density of 0.5 mA cm−2 under 1 mAh cm−2. With LPH electrolyte, Zn/MgVO full batteries delivered a high capacity of 149.2 mAh/g with the capacity retention of 91.9 % after 4000 cycles at 5 A/g. Moreover, with a widened voltage window of 0.2 V to 1.9 V, the full batteries with LPH can deliver a high energy density of 255.4 Wh kg−1 at the power density of 341.7 W kg−1 for over 5000 cycles. This design of LPH electrolyte provides a new insight to stabilize the zinc anode and achieve high energy density for the further development of RZIBs.

To expand the practical application and realize sustainable development, it is urgent to develop advanced polylactide composites with fire retardancy and mechanically strong properties by utilizing bio-derived additives. Unfortunately, such desired performance portfolio is still unsatisfactory due to unclear mechanism and improper design strategy. In this paper, a novel bio-derived polyphosphonate containing Schiff base (PVP) was prepared by a two-step method of condensation and addition reactions. By incorporating only 0.5 wt% PVP, the LOI value of PLA is increased to 32.5 vol% as well as achieving a UL-94 V-0 rating. Such superior fire retardancy is ascribed to the physical barrier effect of char residue, which arising from the cyclization of Schiff base and catalytic carbonization of polyphosphonate. Due to the crosslinking reaction between PLA and PVP and nucleating effect of PVP in the PLA matrix, the mechanical strength of PLA is increased by 10.2% with addition of 1.0 wt% PVP. This study provides a feasible way for designing bio-derived fire retardants to simultaneously improving the fire retardancy and mechanical strength of PLA, thus is expected to expand the practical application of PLA materials.

Confined catalysts with large surface areas and adjustable pore and channel sizes have been recently used in advanced oxidation processes (AOPs) for water and wastewater treatment. Typically, a confinement scale depends on the geometric structure of a catalyst. In confinement environment for AOPs, hydrogen bond number, ionic hydration and diffusion of water molecules, adsorption energy and chemical bond length of oxidants as well as local concentrations and migration distances of active species can be strikingly affected, in turn influencing catalytic degradation efficiency. Confined catalysis will generally enhance the interaction between oxidants and pollutants, increasing reaction kinetics and improving contaminant removal compared with traditional non-confined catalysis. In this review, we firstly summarized the contaminant degradation behaviors in different confined catalytic systems. Then we elaborated on the entire AOPs from oxidant activation, active species generation and function with confined catalysis, focusing on the changes in water molecular structure and behavior and elucidating the mechanism of oxidant activation and contaminant degradation at the molecular level with confined catalysis. At last, we presented suggestions and perspectives for confined catalysis for AOPs. This review was believed to shed new light on the design of confined catalysts, contributing to contaminants removal efficiently and selectively in advanced oxidation systems.

Efficient and green catalysis of cellulose to 5-hydroxymethylfurfural (HMF) is currently a challenge that needs a breakthrough. In this study, a series of inexpensive (x)SO42-/HfO2 heterogeneous catalysts were prepared and exhibited superior catalytic performance for conversion of cellulose into HMF in the green water-tetrahydrofuran monophasic system (H2O-THF). An optimal HMF yield of 54% was acquired through detailed evaluation of reaction conditions. Various analyzes including ICP-OES, XRD, SEM, TEM, FTIR, N2 adsorption–desorption isotherm, XPS, TG, NH3-TPD and Py-FTIR were applied to inspected the physicochemical characteristics of the (x)SO42-/HfO2 catalysts. Meanwhile, the recyclability of the catalyst and the by-products generated during the reaction process were studied and captured, respectively. The results presented herein show that the catalytic system of (30%)SO42-/HfO2 catalyst combined with H2O-THF monophasic solvent is advanced, and it can be both green and efficient without the presence of other additives and promoters, and has great potential in the future.

Bulk alkyl ammonium salt additives can significantly improve the stability of perovskite solar cells (PSCs) by forming 2D perovskite structures. However, these ammonium salts form organic interlayers impairing device efficiency. We doped the perovskite precursor with 1,4-butanediamine dihydrochloride (BDACl2) with a concentration that is low enough (BDACl2:FAI ≤ 1.0 mol %) not to form 2D perovskite. It is found that BDACl2 doping promotes grain growth and reduces the defect density, thus improving the crystalline quality of the perovskite films, resulting in an increase in PSCs device efficiency from 22.47% to 24.12%. More importantly, BDACl2 can effectively inhibit the transition from α-phase to δ-phase of FAPbI3 under operation. Therefore, PSCs retained more than 80% of their initial PCE after nearly 1500 h of operation with maximum power point tracking under simulated white light illumination in a nitrogen glove box, whereas the control cell without BDACl2 modification showed PCE decay of over 58% after aging for the same time.

Developing active and stable non-Pt electrocatalysts for hydrogen oxidation (HOR) and evolution reactions (HER) are critical for anion exchange membrane fuel cells and water electrolyzers. Herein, we report a highly active and robust electrocatalyst Ru-TiO/TiO2@NC, in which Ru nanoclusters are sandwiched between TiO/TiO2 nanosheets and nitrogen-doped carbon layers. Taking advantage of both the optimized Ru-TiO/TiO2 interaction and the conductive carbon coating layers, the Ru-TiO/TiO2@NC exhibits both exceptional HOR/HER activity and superior stability, outperforming Pt/C in the alkaline solution. The HOR mass activity reaches up to 107.2 A gRu-1 at an overpotential of 50 mV, and the specific exchange current density is 0.271 mA cm−2. The HER overpotential at 10 mA cm−2 is only 39 mV, 34 mV lower than required by Pt/C. More importantly, the Ru-based catalyst exhibits excellent anti-oxidation ability by virtue of the unique sandwich structure. Density functional theory calculations discover that the d-band center of Ru in Ru-TiO/TiO2 is downshifted by 0.29 eV compared to Ru-TiO2, decoupling and optimizing the Had/OHad adsorption on Ru, i.e., Had is promoted, while OHad is inhibited and transferred to TiO/TiO2. As a result, (i) the energy required by the potential determining step of HOR/HER is lowered, and (ii) the anti-oxidation ability of the Ru-TiO/TiO2 is enhanced. This work not only addresses the issue of Ru passivation at high anode potentials but also provides an innovative and versatile approach to designing advanced electrocatalysts.

CO2 emissions from steel production account for about 8% of the global anthropogenic CO2 emissions and the majority (over 70%) of these emissions occur during the reduction of iron ore to iron. Hence, the steel industry is striving to reduce its dependence on carbon-based energy sources and reducing agents, like the coke used in a traditional blast furnace. Approaches such as hydrogen-based direct reduction are being considered since they can drastically reduce the overall CO2 emissions of the steel-making process. Here, we report an electrified process for reducing iron ore particles using atmospheric pressure hydrogen plasma powered by microwave energy. The process has the potential to be entirely carbon-free and overcome common challenges of other hydrogen reduction approaches, including other plasma-based approaches. Relative reduction rates achieved are as high as 15.5 % /s, on par or faster than the highest rates reported in the literature operating at lower temperatures and hydrogen concentrations. When compared to thermal reduction under otherwise close to identical conditions, the microwave plasma reduction is three to four times faster, suggesting the importance of plasma generated reactive species like atomic hydrogen. A promising mass scaling is observed, with increasing the mass load 50 times requiring only 7 times longer reaction, which points to a good potential for further scale-up of the technology.

Early diagnosis and treatment are crucial for breast cancer patients. Interstitial fluid (ISF) shows promise for early disease screening, but its extraction for biomarker detection is challenging. To address this, we designed a microneedle (MN) patch for minimally invasive and rapid ISF extraction through materials engineering, which could improve cancer detection, ease the burden on medical resources, and increase patient compliance. Via UV crosslinking, the water absorbing moiety, acrylic acid (AA), can be polymerized and crosslinked with gelatin methacrylate (GelMA). The resulting GelMA-AA MN (G-A MN) can rapidly extract different analytes. One piece of G-A MN patch can aspirate about 1.29 mg (≈ 1.29 µL) of ISF from mice within 60 s. We further applied G-A MN for breast cancer screening in the 4 T1 orthotopic mice breast cancer model and genetically engineered breast cancer model. By measuring the tumor markers carcinoembryonic antigen (CEA) and glycoantigen CA15-3, G-A MN could detect the cancer occurrence earlier than other standard screening methods, including blood tests, ultrasound, or micro-CT. Furthermore, earlier diagnosis led to timely chemotherapy treatment and resulted in prolonged survival in the mice 4 T1 breast cancer model. In conclusion, G-A MN enabled rapid ISF extraction for biomarker analysis in a minimally invasive manner. G-A MN facilitated detection outperformed other common diagnostic methods, representing a promising alternative breast cancer screening strategy.